Cas no 24744-62-5 (Phosphine,(2,2-dimethoxyethyl)diphenyl-)

Phosphine,(2,2-dimethoxyethyl)diphenyl- structure
24744-62-5 structure
Product Name:Phosphine,(2,2-dimethoxyethyl)diphenyl-
CAS No:24744-62-5
MF:C16H19O2P
MW:274.294625520706
CID:265186
PubChem ID:280675
Update Time:2025-04-19

Phosphine,(2,2-dimethoxyethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,(2,2-dimethoxyethyl)diphenyl-
    • 2,2-dimethoxyethyl(diphenyl)phosphane
    • (2,2-dimethoxyethyl)(diphenyl)phosphane
    • (2,2-dimethoxy-ethyl)-diphenyl-phosphane
    • (diphenylphosphino)acetaldehyde dimethyl acetal
    • AC1L5ST7
    • AC1Q55SJ
    • AG-J-76483
    • AR-1A1848
    • CTK4F4292
    • diphenylphosphanyl-acetaldehyde dimethyl acetal
    • Diphenylphosphinacetaldehyd-dimethylacetal
    • KST-1A3114
    • NSC132581
    • DTXSID30299768
    • NSC-132581
    • 24744-62-5
    • Inchi: 1S/C16H19O2P/c1-17-16(18-2)13-19(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,16H,13H2,1-2H3
    • InChI Key: UOHLNFHWHICOPG-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CC(OC)OC

Computed Properties

  • Exact Mass: 274.11237
  • Monoisotopic Mass: 274.11226684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

Phosphine,(2,2-dimethoxyethyl)diphenyl- Related Literature

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